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Compound of Interest

Compound Name: Diflunisal

Cat. No.: B1670566

Essential Safety and Handling Guide for Diflunisal

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Diflunisal. The following procedural guidance is designed to ensure
a safe laboratory environment and minimize exposure risks.

Hazard Identification and Health Effects

Diflunisal is classified as a hazardous chemical and presents several health risks. It is harmful
if swallowed, causes skin and serious eye irritation, may cause respiratory irritation, and is
suspected of damaging fertility or the unborn child.[1][2]

Summary of Health Hazards:

Acute Oral Toxicity: Category 4[1][3]

» Skin Corrosion/Irritation: Category 2[1][3]

e Serious Eye Damage/Eye Irritation: Category 2[1][3]
o Reproductive Toxicity: Category 2[1][2][3]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Targeting the respiratory
system)[1][2]
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Key Quantitative Data

The following table summarizes important quantitative data for Diflunisal.

Property Value Source(s)

o 392 mg/kg (Rat), 439 mg/kg
Acute Oral Toxicity (LD50) ) [4]
(Mouse), 603 mg/kg (Rabbit)

Melting Point/Range 207 - 209 °C / 404.6 - 408.2 °F  [1]
Molecular Formula C13H8F203 [3]
Molecular Weight 250.20 [3]

Operational and Safety Protocols

Adherence to the following protocols is mandatory when handling Diflunisal to mitigate
exposure and ensure personal safety.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the appropriate level of PPE
required. The following are the minimum recommended PPE for handling Diflunisal.
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PPE Category Specification

Wear chemical safety goggles or safety glasses
Eye/Face Protection with side-shields conforming to OSHA's 29 CFR
1910.133 or European Standard EN166.[3]

Wear appropriate chemical-resistant gloves.
) Gloves must be inspected prior to use. Change
Hand Protection _ _ _
gloves regularly and immediately if they are

torn, punctured, or contaminated.[5]

Wear a protective disposable gown made of
low-permeability fabric with a solid front, long

Skin/Body Protection sleeves, and tight-fitting cuffs.[5] Ensure no skin
on the arm or wrist is exposed between the

glove and gown.[5]

When engineering controls are not sufficient,
use a NIOSH/MSHA or European Standard EN
149 approved respirator. Follow OSHA
respirator regulations (29 CFR 1910.134).

Respiratory Protection

Safe Handling and Engineering Controls

Ventilation: Always handle Diflunisal in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of dust.[3]

Procedural Precautions: Avoid contact with skin, eyes, and clothing. Do not breathe dust.
Avoid prolonged or repeated exposure.[2]

Hygiene Measures: Wash hands thoroughly before breaks and immediately after handling
the product. Do not eat, drink, or smoke in work areas.[5]

Experimental Workflow for Safe Handling

The following diagram outlines the necessary steps for safely handling Diflunisal in a

laboratory setting.
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Preparation Phase

1. Conduct Risk Assessment

Y

2. Assemble All Materials &
Review SDS

3. Prepare & Verify
Fume Hood Operation

4. Don Required PPE
(Gloves, Gown, Goggles)

5. Weigh/Handle Diflunisal
Inside Fume Hood

6. Perform Experimental
Procedures

Post-Handling Phase

7. Decontaminate Work Surfaces
& Equipment

8. Securely Package All Waste

9. Doff PPE in Correct Order

10. Wash Hands Thoroughly

11. Dispose of Waste per
Institutional & Local Regulations

Caption: Workflow for Safe Laboratory Handling of Diflunisal.

Click to download full resolution via product page
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Emergency and Disposal Plans

Immediate and appropriate action during an emergency is critical. Follow these established
procedures for first aid and disposal.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[1][3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation develops or persists, seek medical attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. If
symptoms occur, get medical attention.[1]

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[3]

Spill and Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[3]

o Containment and Cleanup: Sweep up the spilled solid material and shovel it into a suitable,
closed container for disposal. Avoid generating dust.[3]

e Environmental Precautions: Prevent the substance from entering sewers or water sources.

[2][3]

Disposal Plan

Dispose of Diflunisal and contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.

o Waste Generation: Minimize waste generation wherever possible.
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o Disposal Method: If a drug take-back program is not available, follow these steps for disposal
in household trash:

o Remove the Diflunisal from its original container. Do not crush tablets or capsules.[6][7]

o Mix the medicine with an unappealing substance like dirt, cat litter, or used coffee grounds.

[61[7]
o Place the mixture in a sealed container, such as a plastic bag.[6][7]
o Dispose of the sealed container in the trash.[6][7]

o Container Disposal: Scratch out all personal information on the label of the empty container
before recycling or disposing of it.[6]

Note: Diflunisal is not on the FDA's "flush list,” and should not be disposed of by flushing down
a toilet or sink unless specifically instructed by local authorities.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670566#personal-protective-equipment-for-
handling-diflunisal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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